Cas no 911047-42-2 (Ethyl 2,5-dimethoxybenzoylformate)

Ethyl 2,5-dimethoxybenzoylformate is a versatile organic ester characterized by its benzoylformate core substituted with methoxy groups at the 2- and 5-positions. This compound is valued in synthetic chemistry for its role as an intermediate in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The presence of dimethoxy groups enhances its electron-rich aromatic system, facilitating selective functionalization in electrophilic substitution reactions. Its ester moiety offers reactivity for further transformations, such as hydrolysis or transesterification. The compound exhibits stability under standard conditions, ensuring consistent performance in synthetic applications. Its structural features make it particularly useful in the development of complex molecules requiring precise aromatic substitution patterns.

Ethyl 2,5-dimethoxybenzoylformate structure

911047-42-2 structure

Product Name:Ethyl 2,5-dimethoxybenzoylformate

CAS No:911047-42-2

MF:C₁₂H₁₄O₅

MW:238.236564159393

MDL:MFCD09801405

CID:1069519

PubChem ID:24722255

Update Time:2025-06-08

Ethyl 2,5-dimethoxybenzoylformate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2,5-dimethoxybenzoylformate
- ethyl 2,5-dimethoxybenzoylformate, AldrichCPR
- ethyl 2-(2,5-dimethoxyphenyl)-2-oxoacetate
- DTXSID30641288
- Ethyl (2,5-dimethoxyphenyl)(oxo)acetate
- AKOS006021976
- ETHYL2,5-DIMETHOXYBENZOYLFORMATE
- 911047-42-2
- MFCD09801405
- MDL： MFCD09801405
- Inchi： 1S/C12H14O5/c1-4-17-12(14)11(13)9-7-8(15-2)5-6-10(9)16-3/h5-7H,4H2,1-3H3
- InChI Key： ZFXDELRBPYIPAX-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(=CC=1C(C(=O)OCC)=O)OC

Computed Properties

Exact Mass: 238.08412354g/mol
Monoisotopic Mass: 238.08412354g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 6
Complexity: 276
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 61.8Å²

Experimental Properties

Color/Form: NA
Density: 1.2±0.1 g/cm3
Boiling Point: 365.8±32.0 °C at 760 mmHg

Ethyl 2,5-dimethoxybenzoylformate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazard Category Code： 22-36
Safety Instruction： 26
Hazardous Material Identification：
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Ethyl 2,5-dimethoxybenzoylformate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	200995-1g	Ethyl 2,5-dimethoxybenzoylformate	911047-42-2	97%	1g	￡399.00	2022-03-01
abcr	AB360913-1 g	Ethyl 2,5-dimethoxybenzoylformate, 97%; .	911047-42-2	97%	1g	€709.00	2023-04-26
abcr	AB360913-2 g	Ethyl 2,5-dimethoxybenzoylformate, 97%; .	911047-42-2	97%	2g	€1118.50	2023-04-26
Fluorochem	200995-2g	Ethyl 2,5-dimethoxybenzoylformate	911047-42-2	97%	2g	￡658.00	2022-03-01
Fluorochem	200995-5g	Ethyl 2,5-dimethoxybenzoylformate	911047-42-2	97%	5g	￡1516.00	2022-03-01
abcr	AB360913-1g	Ethyl 2,5-dimethoxybenzoylformate, 97%; .	911047-42-2	97%	1g	€708.20	2025-04-15
abcr	AB360913-2g	Ethyl 2,5-dimethoxybenzoylformate, 97%; .	911047-42-2	97%	2g	€1116.30	2025-04-15
abcr	AB360913-5g	Ethyl 2,5-dimethoxybenzoylformate, 97%; .	911047-42-2	97%	5g	€2461.60	2025-04-15
abcr	AB360913-5 g	Ethyl 2,5-dimethoxybenzoylformate, 97%; .	911047-42-2	97%	5g	€2464.20	2023-04-26
A2B Chem LLC	AD14772-1g	Ethyl 2,5-dimethoxybenzoylformate	911047-42-2	97%	1g	$488.00	2024-05-20